Cas no 1154334-87-8 (3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine)

• Product Name: 3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine
• CAS No: 1154334-87-8
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 5040588
• Update Time: 2026-02-28

3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine
• NE35426
• 3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine

• Inchi： 1S/C13H11ClN2O2/c14-13-5-3-10(15-16-13)9-2-4-11-12(8-9)18-7-1-6-17-11/h2-5,8H,1,6-7H2
• InChI Key： PCZHNBRWOOSOCI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC3=C(C=2)OCCCO3)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 2.5
• Topological Polar Surface Area: 44.2

Additional information on 3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine

Introduction to 3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine (CAS No. 1154334-87-8) and Its Emerging Applications in Chemical Biology

The compound 3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine (CAS No. 1154334-87-8) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its pyridazine core substituted with a 3,4-dihydro-2H-1,5-benzodioxepin moiety, has garnered significant attention in recent years due to its structural complexity and potential biological activity. The pyridazine ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules targeting neurological and cardiovascular diseases, while the 3,4-dihydro-2H-1,5-benzodioxepin fragment introduces unique electronic and steric properties that modulate the compound's interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have positioned this compound as a promising candidate for further exploration. The structural motif of 3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine exhibits a balance of lipophilicity and polarizability, making it an attractive scaffold for drug discovery. Studies have suggested that the chlorine substituent at the 3-position enhances binding affinity to certain protein targets by increasing electrophilic character, while the dihydrobenzodioxepine ring contributes to favorable pharmacokinetic profiles.

In the realm of chemical biology, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. The pyridazine-pyridine system is particularly noteworthy for its ability to engage with aromatic residues in protein active sites, a feature that has been leveraged in the design of kinase inhibitors. Additionally, the 3,4-dihydro-2H-1,5-benzodioxepin scaffold has shown promise in interactions with G-protein coupled receptors (GPCRs), which are critical targets for a wide range of therapeutic interventions.

One of the most compelling aspects of 3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine is its versatility as a building block for derivative synthesis. Researchers have demonstrated that functionalization at various positions within the molecule can yield analogs with enhanced potency or selectivity. For instance, modifications to the chlorine substituent have been explored to fine-tune metabolic stability and reduce off-target effects. Furthermore, the dihydrobenzodioxepine ring offers multiple sites for chemical manipulation, allowing for the introduction of diverse pharmacophoric elements.

The compound's relevance is further underscored by its presence in several preclinical studies aimed at addressing unmet medical needs. Its structural features align well with emerging trends in drug design, such as the integration of multiple binding pockets to achieve allosteric modulation. This approach has gained traction as an effective strategy for overcoming resistance mechanisms associated with conventional therapeutics. Moreover, the ability to fine-tune physicochemical properties through structural optimization makes 3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine an invaluable asset in medicinal chemistry libraries.

From a synthetic perspective, the preparation of 3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)pyridazine exemplifies modern organic synthesis techniques. The synthesis involves multi-step sequences that showcase advances in catalytic methods and transition-metal-mediated reactions. These methodologies not only ensure high yields but also promote sustainable practices by minimizing waste and hazardous byproducts. The development of efficient synthetic routes is crucial for translating laboratory discoveries into viable drug candidates.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and materials science. Its unique structure provides opportunities for designing novel bioactive molecules with applications ranging from crop protection to advanced polymers. The integration of heterocyclic frameworks like pyridazine and dihydrobenzodioxepine into functional materials has opened new avenues for innovation.

As research progresses, it is anticipated that computational modeling will play an increasingly pivotal role in understanding the behavior of 3-Chloro-6-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylyl)pyridazine at both molecular and systems levels. Techniques such as molecular dynamics simulations and quantum mechanical calculations are being employed to elucidate binding mechanisms and predict pharmacological outcomes. These tools are essential for guiding experimental efforts and accelerating the discovery process.

In conclusion, 3-Chloro - 6 - ( 3 , 4 - dihydro - 2 H - 1 , 5 - benzodiox ep ine - 7 - yl ) py rid az ine ( CAS No . 1154334 - 87 - 8 ) stands as a testament to the ingenuity of modern chemical biology . Its intricate structure , coupled with its demonstrated potential in modulating biological pathways , positions it as a cornerstone compound for future research . As scientists continue to unravel its secrets , it is likely that this molecule will inspire new generations of therapeutic agents with profound implications for human health .